4-(2-Propynylthio)pyridine

• Molecular Formula: C8H7NS
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 4-prop-2-ynylsulfanylpyridine
• InChI: InChI=1S/C8H7NS/c1-2-7-10-8-3-5-9-6-4-8/h1,3-6H,7H2
• InChI Key: WPMJHWYLXBMMKU-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=CC=NC=C1

Description

4-(2-Propynylthio)pyridine is a useful research compound. Its molecular formula is C8H7NS and its molecular weight is 149.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 200 ml dimethyl sulfoxide (DMSO) was dissolved 25.0 g (0.225 mole) 4-mercaptopyridine. To this solution were added 15.5 g (0.112 mole) anhydrous potassium carbonate and 16.5 g (0.25 mole) propargyl chloride. This mixture was heated at 60° C. for 3 hours. The reaction mixture was then cooled to room temperature and filtered. The filtrate was added to an equal volume of water. This mixture was extracted with ether. After removal of the ether under reduced pressure, there remained 20.0 g crude product. Distillation gave 13.5 g 4-(2-propynylthio)pyridine. Yield 39% theory; b.p. 79°-81° C. (1.0 mm); mp 55°-56° C.